N-(2,4-bis(dimethylamino)pyrimidin-5-yl)-4-fluorobenzamide
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Overview
Description
N-(2,4-bis(dimethylamino)pyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C15H18FN5O and its molecular weight is 303.341. The purity is usually 95%.
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Scientific Research Applications
Photophysical Properties and pH-sensing Application
Researchers have developed pyrimidine-phthalimide derivatives that exhibit solid-state fluorescence emission and positive solvatochromism due to their twisted geometries. These compounds, including PB and NPB, show promise in developing novel colorimetric pH sensors and logic gates, highlighting the potential of pyrimidine derivatives in sensing applications (Han Yan et al., 2017).
Antibacterial and Antifungal Activities
A study on the antibacterial and antifungal activities of newly synthesized pyrimidine derivatives has shown significant activity against both Gram-positive and Gram-negative bacteria, as well as a pathogenic fungus. This indicates the potential of these compounds in developing new antimicrobial agents (Z. Khan et al., 2015).
Antiproliferative Activity and Drug Development
Pyrimidine derivatives have also been explored for their antiproliferative activity against various cancer cell lines, indicating their potential in cancer therapy. For example, N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide has shown marked inhibition against human colon cancer, lung adenocarcinoma, and gastric cancer cell lines, demonstrating promising anticancer activity (Pei Huang et al., 2020).
Synthesis and Characterization of Pyrimidine Derivatives
Research on the synthesis and characterization of pyrimidine derivatives, such as stable betainic pyrimidinaminides, contributes to the understanding of their chemical properties and potential applications in various fields, including organic electronics and materials science (A. Schmidt, 2002).
Mechanism of Action
Target of Action
It is known that similar compounds have been found to inhibit immune-activated nitric oxide (no) production .
Mode of Action
Related compounds have been shown to inhibit no production, suggesting that this compound may interact with its targets to modulate no production .
Biochemical Pathways
Given the potential inhibition of no production, it is likely that this compound affects pathways related to immune response and inflammation .
Result of Action
Related compounds have been shown to inhibit no production, suggesting that this compound may have similar effects .
Action Environment
Factors such as ph, temperature, and the presence of other molecules could potentially influence the action of this compound .
Properties
IUPAC Name |
N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-4-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18FN5O/c1-20(2)13-12(9-17-15(19-13)21(3)4)18-14(22)10-5-7-11(16)8-6-10/h5-9H,1-4H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XECRZUSZONMLEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1NC(=O)C2=CC=C(C=C2)F)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18FN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.